Cas no 847872-08-6 (PHENOL, 4-AMINO-3-CHLORO-5-FLUORO-)

• Product Name: PHENOL, 4-AMINO-3-CHLORO-5-FLUORO-
• CAS No: 847872-08-6
• MF: C₆H₅ClFNO
• MW: 161.561403989792
• CID: 3486272
• PubChem ID: 11263668
• Update Time: 2025-04-21

PHENOL, 4-AMINO-3-CHLORO-5-FLUORO- Chemical and Physical Properties

Names and Identifiers

• PHENOL, 4-AMINO-3-CHLORO-5-FLUORO-
• 4-Amino-3-chloro-5-fluorophenol
• SCHEMBL4851456
• 847872-08-6

• Inchi： 1S/C6H5ClFNO/c7-4-1-3(10)2-5(8)6(4)9/h1-2,10H,9H2
• InChI Key： DAYXIMVBDQIHOJ-UHFFFAOYSA-N
• SMILES： C1(O)=CC(F)=C(N)C(Cl)=C1

Computed Properties

• Exact Mass: 161.0043696Da
• Monoisotopic Mass: 161.0043696Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.3Ų